Cas no 2171939-70-9 (methyl 3-hydroxy-2-(3,3,5,5-tetramethylcyclohexyl)propanoate)

• Product Name: methyl 3-hydroxy-2-(3,3,5,5-tetramethylcyclohexyl)propanoate
• CAS No: 2171939-70-9
• MF: C₁₄H₂₆O₃
• MW: 242.354444980621
• CID: 6406195
• PubChem ID: 165962803
• Update Time: 2025-10-28

methyl 3-hydroxy-2-(3,3,5,5-tetramethylcyclohexyl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-hydroxy-2-(3,3,5,5-tetramethylcyclohexyl)propanoate
• 2171939-70-9
• EN300-1459465

• Inchi： 1S/C14H26O3/c1-13(2)6-10(7-14(3,4)9-13)11(8-15)12(16)17-5/h10-11,15H,6-9H2,1-5H3
• InChI Key： PGJJWDDOJZOZIQ-UHFFFAOYSA-N
• SMILES： OCC(C(=O)OC)C1CC(C)(C)CC(C)(C)C1

Computed Properties

• Exact Mass: 242.18819469g/mol
• Monoisotopic Mass: 242.18819469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl 3-hydroxy-2-(3,3,5,5-tetramethylcyclohexyl)propanoate

Introduction to Methyl 3-hydroxy-2-(3,3,5,5-tetramethylcyclohexyl)propanoate (CAS No. 2171939-70-9)

Methyl 3-hydroxy-2-(3,3,5,5-tetramethylcyclohexyl)propanoate, identified by its CAS number 2171939-70-9, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a valuable candidate for various applications in drug development and biochemical studies.

The molecular structure of methyl 3-hydroxy-2-(3,3,5,5-tetramethylcyclohexyl)propanoate features a hydroxy group and a bulky tert-butyl moiety, which contribute to its distinct chemical behavior. The presence of the hydroxy group suggests potential reactivity in forming hydrogen bonds, while the tetramethylcyclohexyl group provides steric hindrance and influences the compound's solubility and stability. These characteristics make it an attractive molecule for investigating interactions with biological targets.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways without significant side effects. The structural features of methyl 3-hydroxy-2-(3,3,5,5-tetramethylcyclohexyl)propanoate align well with this goal. For instance, studies have shown that compounds with similar structural motifs can interact with enzymes and receptors in a highly specific manner. This specificity is crucial for developing drugs that target particular diseases while minimizing off-target effects.

One of the most compelling aspects of methyl 3-hydroxy-2-(3,3,5,5-tetramethylcyclohexyl)propanoate is its potential as a building block for more complex molecules. In drug discovery pipelines, such compounds are often used as intermediates to synthesize larger molecules with enhanced pharmacological properties. The hydroxy group and the tert-butyl substituent provide versatile attachment points for further functionalization, allowing chemists to tailor the molecule's behavior to specific needs.

Recent advancements in computational chemistry have also highlighted the importance of understanding the three-dimensional structure of molecules like methyl 3-hydroxy-2-(3,3,5,5-tetramethylcyclohexyl)propanoate. Molecular modeling techniques have revealed that the bulky tetramethylcyclohexyl group can significantly influence how the molecule interacts with biological targets. This information is invaluable for designing experiments aimed at optimizing the compound's activity and selectivity.

The pharmaceutical industry has been particularly interested in exploring the potential of methyl 3-hydroxy-2-(3,3,5,5-tetramethylcyclohexyl)propanoate as a starting point for developing new treatments. For example, researchers have investigated its ability to modulate enzymes involved in metabolic pathways associated with inflammation and pain. Preliminary studies suggest that derivatives of this compound may offer a new approach to treating these conditions without the side effects associated with existing medications.

In addition to its pharmaceutical applications, methyl 3-hydroxy-2-(3,3,5,5-tetramethylcyclohexyl)propanoate has shown promise in other areas of research. Chemists have been exploring its use as a ligand in coordination chemistry studies due to its ability to form stable complexes with metal ions. These complexes can then be used as catalysts or sensors in various chemical processes.

The synthesis of methyl 3-hydroxy-2-(3,3,5,5-tetramethylcyclohexyl)propanoate presents an interesting challenge for organic chemists. The presence of multiple stereocenters requires careful control during synthesis to ensure high enantiomeric purity. Recent developments in asymmetric synthesis have provided new tools for achieving this goal. By leveraging chiral catalysts or auxiliaries, chemists can now produce enantiomerically pure forms of this compound more efficiently than ever before.

The future prospects for methyl 3-hydroxy-2-(3,3,5,5-tetramethylcyclohexyl)propanoate are bright indeed. As our understanding of biological systems continues to grow，so does our ability to design molecules that interact with them in meaningful ways. This compound represents just one example of how structural innovation can lead to breakthroughs in medicine and beyond.